Cas no 2169609-02-1 (5-Bromo-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine)

• Product Name: 5-Bromo-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
• CAS No: 2169609-02-1
• MF: C₇H₃BrF₃N₃
• MW: 266.018030405045
• CID: 5745249
• PubChem ID: 124036849
• Update Time: 2023-11-11

5-Bromo-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2169609-02-1
• 5-Bromo-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
• 3H-Imidazo[4,5-b]pyridine, 5-bromo-2-(trifluoromethyl)-

• Inchi： 1S/C7H3BrF3N3/c8-4-2-1-3-5(13-4)14-6(12-3)7(9,10)11/h1-2H,(H,12,13,14)
• InChI Key： MGRFGQGOTSIQEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(N=1)N=C(C(F)(F)F)N2

Computed Properties

• Exact Mass: 264.94624g/mol
• Monoisotopic Mass: 264.94624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.927±0.06 g/cm3(Predicted)
• Boiling Point: 335.5±42.0 °C(Predicted)
• pka: 5.26±0.40(Predicted)